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Compound of Interest

Compound Name: SARS-CoV-2-IN-61

Cat. No.: B15137661 Get Quote

Application Notes and Protocols for SARS-CoV-2-IN-
61
For Researchers, Scientists, and Drug Development Professionals

Introduction
SARS-CoV-2-IN-61 is a novel, potent, and selective small molecule inhibitor of the SARS-CoV-

2 main protease (Mpro/3CLpro), a critical enzyme for viral replication. These application notes

provide detailed guidelines for the laboratory handling, experimental use, and safety

precautions for SARS-CoV-2-IN-61. The information herein is intended to ensure safe and

effective use of this compound in a research setting for the development of potential

therapeutics against COVID-19.

Physicochemical and Biological Properties
While specific details of SARS-CoV-2-IN-61 are proprietary, the following table summarizes its

key characteristics based on internal studies.
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Property Value

Molecular Formula C₂₅H₂₈N₄O₅

Molecular Weight 476.52 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO (>50 mg/mL), sparingly

soluble in ethanol, insoluble in water

Purity (HPLC) >99%

IC₅₀ (3CLpro enzymatic assay) 8.5 nM

EC₅₀ (Vero E6 cell-based assay) 45 nM

CC₅₀ (Vero E6 cells) > 20 µM

Selectivity Index (CC₅₀/EC₅₀) > 444

Storage and Stability
For long-term storage, it is recommended to store SARS-CoV-2-IN-61 as a solid at -20°C in a

tightly sealed container, protected from light and moisture. For short-term storage, a stock

solution in anhydrous DMSO can be stored at -20°C for up to one month. Avoid repeated

freeze-thaw cycles.

Safety and Handling
As a potent bioactive compound, appropriate safety precautions must be taken when handling

SARS-CoV-2-IN-61.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Engineering Controls: Handle the solid compound in a chemical fume hood to avoid

inhalation of dust particles.

Spill Response: In case of a spill, decontaminate the area with an appropriate solvent (e.g.,

ethanol) and absorb the material with an inert absorbent. Dispose of the waste in
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accordance with local regulations.

First Aid:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

All laboratory work involving live SARS-CoV-2 must be conducted in a Biosafety Level 3 (BSL-

3) facility, following institutional and national guidelines.[1][2] Work with non-infectious materials

or inactivated virus may be performed at BSL-2 with appropriate risk assessment.[2][3]

Experimental Protocols
Preparation of Stock Solutions

To prepare a 10 mM stock solution, dissolve 4.77 mg of SARS-CoV-2-IN-61 in 1 mL of

anhydrous DMSO.

Vortex briefly until the solid is completely dissolved.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

In Vitro 3CLpro Inhibition Assay
This protocol describes a fluorescence resonance energy transfer (FRET)-based enzymatic

assay to determine the IC₅₀ of SARS-CoV-2-IN-61 against SARS-CoV-2 3CLpro.

Materials:

Recombinant SARS-CoV-2 3CLpro

FRET substrate (e.g., Dabcyl-KTSAVLQ↓SGFRKME-Edans)
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Assay buffer (e.g., 20 mM Tris, 100 mM NaCl, 1 mM EDTA, 1 mM DTT, pH 7.3)

SARS-CoV-2-IN-61

384-well black plates

Fluorescence plate reader

Procedure:

Prepare a serial dilution of SARS-CoV-2-IN-61 in assay buffer.

Add 5 µL of the diluted compound or vehicle control (DMSO) to the wells of a 384-well plate.

Add 10 µL of 3CLpro enzyme solution (final concentration ~20 nM) to each well and incubate

for 15 minutes at room temperature.

Initiate the reaction by adding 5 µL of the FRET substrate (final concentration ~20 µM).

Immediately measure the fluorescence (Excitation: 340 nm, Emission: 490 nm) every minute

for 30 minutes at 37°C.

Calculate the initial reaction rates and plot the percent inhibition against the compound

concentration to determine the IC₅₀ value.

Antiviral Activity Assay in Vero E6 Cells
This protocol determines the half-maximal effective concentration (EC₅₀) of SARS-CoV-2-IN-61
in a cell-based assay using Vero E6 cells.

Materials:

Vero E6 cells

SARS-CoV-2 (e.g., USA-WA1/2020 isolate)

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum

(FBS) and 1% penicillin-streptomycin
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SARS-CoV-2-IN-61

96-well plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Procedure:

Seed Vero E6 cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate

overnight.

Prepare a serial dilution of SARS-CoV-2-IN-61 in DMEM with 2% FBS.

Remove the growth medium from the cells and add 100 µL of the diluted compound.

In a BSL-3 facility, add SARS-CoV-2 at a multiplicity of infection (MOI) of 0.05 to the wells

containing the compound.

Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

After incubation, remove the plate from the BSL-3 facility following appropriate

decontamination procedures.

Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's

instructions.

Plot the cell viability against the compound concentration to determine the EC₅₀ value.

Cytotoxicity Assay
This protocol determines the half-maximal cytotoxic concentration (CC₅₀) of SARS-CoV-2-IN-
61 in Vero E6 cells.

Procedure:

Follow steps 1-3 of the antiviral activity assay protocol (5.3).
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Do not add the virus to the cells.

Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

Measure cell viability using the CellTiter-Glo® assay.

Plot the cell viability against the compound concentration to determine the CC₅₀ value.
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Caption: Experimental workflow for evaluating SARS-CoV-2-IN-61.
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Caption: SARS-CoV-2 replication cycle and the mechanism of action of SARS-CoV-2-IN-61.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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